3-(Furan-2-YL)-5-methoxybenzoic acid
Overview
Description
“3-(Furan-2-YL)-5-methoxybenzoic acid” is a compound that has been studied for its potential antimicrobial activity . It’s a derivative of furan, a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen .
Synthesis Analysis
The synthesis of such compounds often involves reactions of 3-(furan-2-yl)propenoic acids and their esters with arenes in Brønsted superacid TfOH . This affords products of hydroarylation of the carbon–carbon double bond, resulting in 3-aryl-3-(furan-2-yl)propenoic acid derivatives . According to NMR and DFT studies, the corresponding O,C-diprotonated forms of the starting furan acids and esters should be reactive electrophilic species in these transformations .Chemical Reactions Analysis
The chemical reactions involving “this compound” and similar compounds often involve the formation of ether or ester bonds, sometimes along with side processes of decarboxylation . These reactions can proceed under certain conditions, such as the presence of a Brønsted superacid .Scientific Research Applications
Antagonism to Baclofen
Research by Beattie et al. (1989) explored the use of a related compound, 4-amino-3-(5-methoxybenzo[b]furan-2-yl)butanoic acid (MBFG), as an antagonist to baclofen, a muscle relaxant. MBFG showed potential in studying the structure-activity relationships of baclofen receptors in the central and peripheral nervous system (Beattie et al., 1989).
Synthesis of Baclofen Analogues
Ebrik et al. (1998) described the synthesis of new N-substituted pyrrolidin-2-ones, cyclic analogues of baclofen and 3-(5-methoxybenzo[b]furan-2-yl)-γ-aminobutyric acid. These compounds were characterized, starting from 4-(4-chlorophenyl)-pyrrolidin-2-one and 4-(5-methoxybenzo[b]furan-2-yl)pyrrolidin-2-one (Ebrik et al., 1998).
Cyclization Studies
Horaguchi et al. (1976) investigated the cyclization of 3-(Benzofuran-3-yl)propionic Acid Derivatives, including compounds similar to 3-(Furan-2-YL)-5-methoxybenzoic acid. They observed different cyclization products based on the structure of the starting materials (Horaguchi et al., 1976).
Benzofuran Analogues as GABAB-Receptor Antagonists
Kerr et al. (1989) studied two novel beta-(benzo[b]furan) analogues of baclofen, including 4-amino-3-(5-methoxybenzo[b]furan-2-yl)butanoic acid. These compounds were identified as new classes of GABAB-receptor antagonists, providing insights into the interaction with the baclofen receptors (Kerr et al., 1989).
Anticancer and Antiangiogenic Activity
Romagnoli et al. (2015) synthesized a series of compounds including 3-arylaminobenzofuran derivatives targeting the colchicine site on tubulin. They demonstrated significant antiproliferative activity against cancer cells and potent vascular disrupting properties derived from the effect of these compounds on vascular endothelial cells (Romagnoli et al., 2015).
Future Directions
The future directions for research on “3-(Furan-2-YL)-5-methoxybenzoic acid” and similar compounds could involve further exploration of their potential uses. Furan platform chemicals, for example, are being studied for their potential as alternatives to traditional resources such as crude oil . They could be used in the synthesis of many fine chemicals, pharmaceuticals, polymers, resins, solvents, adhesives, fungicides, paints, antifreezes, fuels, and others .
Mechanism of Action
Target of Action
It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.
Mode of Action
It is synthesized through a process of hydroarylation of the carbon–carbon double bond . The corresponding O,C-diprotonated forms of the starting furan acids and esters are reactive electrophilic species in these transformations .
Biochemical Pathways
Similar compounds, such as indole derivatives, are known to affect a broad range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Pharmacokinetics
It is known that the compound has high gastrointestinal absorption .
Result of Action
It has been reported that the compound demonstrates good antimicrobial activity against yeast-like fungi candida albicans at a concentration of 64 µg/ml .
Action Environment
It is known that similar compounds, such as pinacol boronic esters, are usually bench stable, easy to purify, and often even commercially available . This suggests that the compound may also be stable under various environmental conditions.
Properties
IUPAC Name |
3-(furan-2-yl)-5-methoxybenzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O4/c1-15-10-6-8(11-3-2-4-16-11)5-9(7-10)12(13)14/h2-7H,1H3,(H,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCJCINSCMOVOGN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)O)C2=CC=CO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90688518 | |
Record name | 3-(Furan-2-yl)-5-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90688518 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1261914-01-5 | |
Record name | 3-(Furan-2-yl)-5-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90688518 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.